Cas no 5769-15-3 (4-Chlorobenzenesulfonyl isocyanate)

4-Chlorobenzenesulfonyl isocyanate is a reactive sulfonyl isocyanate derivative used primarily as an intermediate in organic synthesis. Its key advantages include its high reactivity with nucleophiles, making it valuable for introducing the 4-chlorobenzenesulfonyl moiety into target molecules. The compound is particularly useful in the preparation of sulfonylurea and sulfonamide derivatives, which have applications in pharmaceuticals and agrochemicals. Its stability under controlled conditions allows for precise handling in synthetic workflows. The presence of the chloro substituent enhances its electrophilic character, facilitating selective reactions. Proper storage under anhydrous conditions is recommended to maintain its reactivity and prevent decomposition.
4-Chlorobenzenesulfonyl isocyanate structure
5769-15-3 structure
Product name:4-Chlorobenzenesulfonyl isocyanate
CAS No:5769-15-3
MF:C7H4ClNO3S
MW:217.629559516907
MDL:MFCD00009978
CID:46169
PubChem ID:24870748

4-Chlorobenzenesulfonyl isocyanate Chemical and Physical Properties

Names and Identifiers

    • 4-Chlorobenzenesulfonyl isocyanate
    • 4-chloro-N-(oxomethylidene)benzenesulfonamide
    • Benzenesulfonicacid, p-chloro-, anhydride with isocyanic acid (7CI,8CI)
    • Benzenesulfonylisocyanate, 4-chloro- (9CI)
    • Isocyanic acid, anhydride withp-chlorobenzenesulfonic acid (8CI)
    • (p-Chlorophenyl)sulfonyl isocyanate
    • 4-Chlorophenylsulfonyl isocyanate
    • p-Chlorobenzenesulfonyl isocyanate
    • (p-chlorophenyl)-sulphonyl isocyanate
    • SCHEMBL1125078
    • p-chlorophenylsulfonylisocyanate
    • W-200442
    • 5769-15-3
    • GEO-00652
    • BP-10692
    • 4-Chlorobenzenesulfonyl isocyanate, 97%
    • 4-chlorobenzene sulfonylisocyanate
    • A8217
    • MFCD00009978
    • 4-Chlorobenzenesulfonyl isocyanate, technical grade, 85%
    • AKOS005254413
    • 4-Chloro-benzensulfonyl Isocyanate
    • 4-Chlorobenzenesulfonylisocyanate
    • p-chlorobenzenesulfonylisocyanate
    • FT-0618176
    • 4-chlorobenzensulfonyl isocyanate
    • DTXSID60206389
    • 4-chlorbenzenesulfonyl isocyanate
    • BCP22067
    • p-chlorophenylsulfonyl isocyanate
    • DB-053085
    • 4-Chlorobenzenesulphonyl isocyanate
    • MDL: MFCD00009978
    • Inchi: 1S/C7H4ClNO3S/c8-6-1-3-7(4-2-6)13(11,12)9-5-10/h1-4H
    • InChI Key: JGHDVROWMPBQSR-UHFFFAOYSA-N
    • SMILES: O=C=NS(C1=CC=C(Cl)C=C1)(=O)=O
    • BRN: 516520

Computed Properties

  • Exact Mass: 216.960042g/mol
  • Surface Charge: 0
  • XLogP3: 2.9
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 216.960042g/mol
  • Monoisotopic Mass: 216.960042g/mol
  • Topological Polar Surface Area: 72Ų
  • Heavy Atom Count: 13
  • Complexity: 307
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.457 g/mL at 25 °C(lit.)
  • Boiling Point: 121 °C/0.5 mmHg(lit.)
  • Flash Point: Fahrenheit: 235.4 ° f
    Celsius: 113 ° c
  • Refractive Index: n20/D 1.558(lit.)
  • PSA: 71.95000
  • LogP: 2.44530
  • Sensitiveness: Moisture Sensitive
  • Solubility: Not determined

4-Chlorobenzenesulfonyl isocyanate Security Information

  • Symbol: GHS05 GHS07
  • Signal Word:Danger
  • Hazard Statement: H302-H312-H314-H332
  • Warning Statement: P280-P305+P351+P338-P310
  • Hazardous Material transportation number:UN 3265 8/PG 1
  • WGK Germany:3
  • Hazard Category Code: 20/21/22-34
  • Safety Instruction: S26-S27-S36/37/39-S45-S25-S16
  • Hazardous Material Identification: C
  • PackingGroup:II
  • Packing Group:II
  • HazardClass:8
  • Packing Group:II
  • Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
  • Hazard Level:8
  • Safety Term:8
  • Risk Phrases:R10; R20/21/22; R34

4-Chlorobenzenesulfonyl isocyanate Customs Data

  • HS CODE:2929109000
  • Customs Data:

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Chlorobenzenesulfonyl isocyanate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
C645030-250mg
4-Chlorobenzenesulfonyl Isocyanate
5769-15-3
250mg
$ 144.00 2023-09-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-NS260-50mg
4-Chlorobenzenesulfonyl isocyanate
5769-15-3 97+%
50mg
56.0CNY 2021-07-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-NS260-1g
4-Chlorobenzenesulfonyl isocyanate
5769-15-3 97+%
1g
352.0CNY 2021-07-16
abcr
AB178903-5 g
4-Chlorobenzenesulfonyl isocyanate, 97%; .
5769-15-3 97%
5 g
€148.50 2023-07-20
TRC
C645030-500mg
4-Chlorobenzenesulfonyl Isocyanate
5769-15-3
500mg
$ 224.00 2023-09-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-NS260-200mg
4-Chlorobenzenesulfonyl isocyanate
5769-15-3 97+%
200mg
125.0CNY 2021-07-16
abcr
AB178903-5g
4-Chlorobenzenesulfonyl isocyanate, 97%; .
5769-15-3 97%
5g
€148.50 2025-02-18

4-Chlorobenzenesulfonyl isocyanate Related Literature

Additional information on 4-Chlorobenzenesulfonyl isocyanate

4-Chlorobenzenesulfonyl isocyanate (CAS No. 5769-15-3): A Key Intermediate in Modern Chemical Synthesis

4-Chlorobenzenesulfonyl isocyanate, identified by its CAS number 5769-15-3, is a highly versatile and reactive chemical intermediate that plays a crucial role in the synthesis of various pharmaceuticals, agrochemicals, and specialty materials. This compound belongs to the class of sulfonyl isocyanates, which are known for their ability to undergo a wide range of chemical transformations, making them invaluable in organic synthesis.

The structure of 4-Chlorobenzenesulfonyl isocyanate consists of a benzene ring substituted with a sulfonyl group and a chloro group, with an isocyanate functional group at one end. The presence of these functional groups imparts unique reactivity, allowing the compound to participate in nucleophilic substitutions, additions, and condensation reactions. These properties make it a preferred choice for researchers and chemists working on the development of novel compounds.

In recent years, 4-Chlorobenzenesulfonyl isocyanate has garnered significant attention in the field of pharmaceutical research. Its ability to serve as a building block for more complex molecules has been leveraged in the synthesis of bioactive compounds. For instance, studies have demonstrated its utility in the preparation of sulfonamide derivatives, which are known for their antimicrobial and anti-inflammatory properties. The incorporation of the isocyanate group into these derivatives allows for further functionalization, leading to the development of more potent and selective therapeutic agents.

Moreover, the pharmaceutical industry has explored the use of 4-Chlorobenzenesulfonyl isocyanate in the synthesis of protease inhibitors and kinase inhibitors. These inhibitors are critical in the treatment of various diseases, including cancer and infectious disorders. The reactivity of the isocyanate group enables the formation of covalent bonds with target proteins, thereby modulating their activity. This has opened up new avenues for drug discovery and development.

The agrochemical sector also benefits from the applications of 4-Chlorobenzenesulfonyl isocyanate. Its derivatives have been investigated as potential herbicides and fungicides due to their ability to interact with biological targets in plants. Research has shown that sulfonyl isocyanates can disrupt essential metabolic pathways in weeds, leading to their selective control. This makes them attractive candidates for environmentally friendly agricultural practices.

Synthetic chemists have also utilized 4-Chlorobenzenesulfonyl isocyanate in the preparation of polymers and coatings. The isocyanate group can undergo reactions with hydroxyl or amine functional groups to form polyurethanes, which are known for their excellent mechanical properties and thermal stability. These polymers find applications in automotive parts, construction materials, and high-performance coatings.

The industrial production of 4-Chlorobenzenesulfonyl isocyanate typically involves the reaction of 4-chlorobenzenesulfonyl chloride with sodium azide followed by decomposition to yield the desired product. This synthetic route has been optimized over time to ensure high yields and purity, making it suitable for large-scale applications.

In conclusion, 4-Chlorobenzenesulfonyl isocyanate (CAS No. 5769-15-3) is a multifunctional chemical intermediate with broad applications across various industries. Its unique reactivity and structural features make it indispensable in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new synthetic possibilities and applications, this compound will undoubtedly remain a cornerstone in modern chemical synthesis.

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